![molecular formula C20H21NO3 B271007 3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate](/img/structure/B271007.png)
3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate
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Overview
Description
3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it has been proposed that the compound acts by inhibiting the activity of enzymes involved in the inflammatory response and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties. It has also been found to inhibit the growth of tumor cells and induce apoptosis. Additionally, the compound has been studied for its potential use in drug delivery due to its ability to cross the blood-brain barrier.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential as a drug delivery system. Its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.
Future Directions
There are several future directions for the study of 3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One direction is the further investigation of its mechanism of action to better understand its anti-inflammatory and anti-cancer properties. Another direction is the study of its potential use in drug delivery for the treatment of neurological disorders. Additionally, the toxicity of this compound needs to be further studied to determine its safety for use in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. The synthesis of this compound has been achieved using different methods, and it has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for the study of this compound, and further research is needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been achieved using different methods. One of the most common methods involves the reaction of 3,4-Dimethylbenzaldehyde and 2-Methylphenylacetic acid with Pyrrolidine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained after purification.
Scientific Research Applications
3,4-Dimethylphenyl 1-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.
properties
Molecular Formula |
C20H21NO3 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
(3,4-dimethylphenyl) 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
InChI |
InChI=1S/C20H21NO3/c1-13-8-9-17(10-15(13)3)24-20(23)16-11-19(22)21(12-16)18-7-5-4-6-14(18)2/h4-10,16H,11-12H2,1-3H3 |
InChI Key |
LUTSGJSDMVORGG-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)OC(=O)C2CC(=O)N(C2)C3=CC=CC=C3C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(=O)C2CC(=O)N(C2)C3=CC=CC=C3C)C |
Origin of Product |
United States |
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